Cas no 99988-74-6 ((5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• CAS No: 99988-74-6
• MF: C₁₂H₁₁NO₄S₂
• MW: 297.35004067421
• MDL: MFCD04969038
• CID: 797470
• PubChem ID: 1352522
• Update Time: 2025-04-19

(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercaptothiazol-4(5H)-one
• (5E)-5-(4-HYDROXY-3,5-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
• (5E)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
• 4-Thiazolidinone,5-[(4-hydroxy-3,5-dimethoxyphenyl)methylene]-2-thioxo-
• 5-[(4-hydroxy-3,5-dimethoxyphenyl)methylene]-2-thioxo-4-Thiazolidinone
• (Z)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-thioxothiazolidin-4-one
• 5-(4-Hydroxy-3,5-dimethoxy-benzyliden)-2-thioxo-thiazolidin-4-on
• 5-(4-hydroxy-3,5-dimethoxy-benzylidene)-2-thioxo-thiazolidin-4-one
• (5E)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1,3-thiazol-4-one
• AKOS000321957
• AKOS000307339
• (5E)-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• NSC122480
• NSC-122480
• 99988-74-6
• MFCD04969038
• (5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

• MDL： MFCD04969038
• Inchi： 1S/C12H11NO4S2/c1-16-7-3-6(4-8(17-2)10(7)14)5-9-11(15)13-12(18)19-9/h3-5,14H,1-2H3,(H,13,15,18)/b9-5+
• InChI Key： PCIQZJDFKLRXIO-WEVVVXLNSA-N
• SMILES： S1C(NC(/C/1=C\C1C=C(C(=C(C=1)OC)O)OC)=O)=S

Computed Properties

• Exact Mass: 297.01300
• Monoisotopic Mass: 297.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 132.22000
• LogP: 1.74510

(5E)-5-(4-Hydroxy-3,5-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols